Cas no 899917-71-6 (1-(4-methoxybenzoyl)-2,2-dimethyl-4-(4-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione)

• Product Name: 1-(4-methoxybenzoyl)-2,2-dimethyl-4-(4-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione
• CAS No: 899917-71-6
• MF: C₂₀H₂₀N₂O₂S
• MW: 352.450003623962
• CID: 5440541
• PubChem ID: 18592529
• Update Time: 2025-05-21

1-(4-methoxybenzoyl)-2,2-dimethyl-4-(4-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione Chemical and Physical Properties

Names and Identifiers

• [2,5-Dihydro-2,2-dimethyl-4-(4-methylphenyl)-5-thioxo-1H-imidazol-1-yl](4-methoxyphenyl)methanone
• (2,2-dimethyl-5-thioxo-4-(p-tolyl)-2,5-dihydro-1H-imidazol-1-yl)(4-methoxyphenyl)methanone
• VU0512400-1
• F3168-0958
• 1-(4-methoxybenzoyl)-2,2-dimethyl-4-(4-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione
• [2,2-dimethyl-4-(4-methylphenyl)-5-sulfanylideneimidazol-1-yl]-(4-methoxyphenyl)methanone
• 899917-71-6
• AKOS001792519

• Inchi： 1S/C20H20N2O2S/c1-13-5-7-14(8-6-13)17-19(25)22(20(2,3)21-17)18(23)15-9-11-16(24-4)12-10-15/h5-12H,1-4H3
• InChI Key： PHWVVBHFDVZWOD-UHFFFAOYSA-N
• SMILES： S=C1C(C2C=CC(C)=CC=2)=NC(C)(C)N1C(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 352.12454906g/mol
• Monoisotopic Mass: 352.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 74Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 476.9±55.0 °C(Predicted)
• pka: 1.40±0.40(Predicted)

Additional information on 1-(4-methoxybenzoyl)-2,2-dimethyl-4-(4-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione

Research Brief on 1-(4-methoxybenzoyl)-2,2-dimethyl-4-(4-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione (CAS: 899917-71-6)

The compound 1-(4-methoxybenzoyl)-2,2-dimethyl-4-(4-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione (CAS: 899917-71-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the imidazole-thione moiety in its structure is believed to contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's interaction mechanisms at the molecular level.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant anti-inflammatory and anti-proliferative effects in various cell lines and animal models. Notably, its low cytotoxicity profile in normal cells suggests a favorable therapeutic window, making it a candidate for further preclinical development. However, challenges related to its pharmacokinetic properties, such as solubility and metabolic stability, remain to be addressed.

Ongoing research is exploring structural modifications to enhance the compound's bioavailability and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its formulation and evaluate its potential in combination therapies. The compound's unique chemical scaffold also opens avenues for the development of novel derivatives with tailored biological activities.

In conclusion, 1-(4-methoxybenzoyl)-2,2-dimethyl-4-(4-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione represents a promising lead compound in the search for new therapeutic agents. Its multifaceted biological activities and structural versatility underscore its potential in addressing unmet medical needs. Future studies should focus on overcoming its current limitations and advancing it through the drug development pipeline.